Cas no 1219804-59-7 (Thiobenzamide-2,3,4,5,6-d5)

• Product Name: Thiobenzamide-2,3,4,5,6-d5
• CAS No: 1219804-59-7
• MF: C₇H₇NS
• MW: 137.202180147171
• CID: 1058345
• Update Time: 2025-11-02

Thiobenzamide-2,3,4,5,6-d5 Chemical and Physical Properties

Names and Identifiers

• Thiobencarb-d10 (diethyl-d10)
• Thiobencarb-d10 (diethyl-d10)100µg
• Thiobenzamide-2,3,4,5,6-d5

• Inchi： 1S/C7H7NS/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H2,8,9)
• InChI Key： QIOZLISABUUKJY-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C([H])=C([H])C=1[H])(=S)N

Additional information on Thiobenzamide-2,3,4,5,6-d5

Comprehensive Guide to Thiobenzamide-2,3,4,5,6-d5 (CAS No. 1219804-59-7): Properties, Applications, and Market Insights

Thiobenzamide-2,3,4,5,6-d5 (CAS No. 1219804-59-7) is a deuterated analog of thiobenzamide, a compound widely used in pharmaceutical research, metabolic studies, and analytical chemistry. The incorporation of five deuterium atoms at the 2, 3, 4, 5, and 6 positions of the benzene ring enhances its utility in isotope labeling and mass spectrometry applications. This article explores the chemical properties, applications, and emerging trends related to this specialized compound.

The molecular formula of Thiobenzamide-2,3,4,5,6-d5 is C7H2D5NS, with a molecular weight of approximately 143.23 g/mol. Its deuterated structure makes it particularly valuable in drug metabolism studies, where researchers use it as an internal standard to improve the accuracy of quantitative analyses. The compound is stable under standard laboratory conditions, with a purity typically exceeding 98%, ensuring reliable results in high-precision applications.

One of the key applications of Thiobenzamide-2,3,4,5,6-d5 is in the field of proteomics and metabolomics. Researchers leverage its isotopic signature to track biochemical pathways and identify metabolic intermediates. This capability is especially relevant in current studies on personalized medicine, where understanding individual metabolic responses to drugs is critical. The compound’s stability and compatibility with advanced analytical techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) make it indispensable in modern laboratories.

Another growing area of interest is the use of Thiobenzamide-2,3,4,5,6-d5 in environmental science. Scientists employ it as a tracer to study the degradation of organic pollutants and the behavior of sulfur-containing compounds in ecosystems. With increasing global focus on sustainability and green chemistry, this compound plays a role in developing cleaner industrial processes and monitoring environmental contaminants.

The market for deuterated compounds like Thiobenzamide-2,3,4,5,6-d5 is expanding, driven by advancements in pharmaceutical research and diagnostic technologies. The rise of precision medicine and the demand for high-quality isotopic standards have created new opportunities for suppliers and researchers alike. Companies specializing in stable isotope labeling are investing in scalable synthesis methods to meet this demand while maintaining cost efficiency.

For researchers considering Thiobenzamide-2,3,4,5,6-d5, it is essential to source the compound from reputable suppliers who provide detailed certificates of analysis (CoA) and ensure consistent isotopic enrichment. Proper storage conditions—typically in a cool, dry environment—are crucial to maintaining its stability over time. Additionally, users should adhere to local safety guidelines when handling the compound, although it is not classified as hazardous under standard regulations.

In summary, Thiobenzamide-2,3,4,5,6-d5 (CAS No. 1219804-59-7) is a versatile tool in scientific research, with applications spanning drug development, environmental analysis, and biomarker discovery. Its unique properties align with contemporary scientific trends, making it a valuable asset for laboratories worldwide. As the demand for isotopic labeling continues to grow, this compound is poised to remain a critical component of cutting-edge research.